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Compound of Interest

Compound Name: Sodium picrate

Cat. No.: B1264708 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core electrochemical properties

of sodium picrate solutions. The information presented herein is intended to support research

and development activities where the behavior of this salt in solution is of critical importance.

This document details the theoretical underpinnings, experimental methodologies for

characterization, and a summary of available data on the conductivity, viscosity, and

thermodynamic properties of aqueous sodium picrate solutions.

Introduction to Sodium Picrate and its
Electrochemical Significance
Sodium picrate, the sodium salt of picric acid, is an energetic material that also finds

application in various chemical and analytical processes.[1] Its electrochemical properties in

solution are of fundamental interest for understanding its reactivity, stability, and interactions

with other species. The behavior of sodium picrate in an aqueous medium is governed by the

interplay of ion-solvent and ion-ion interactions, which dictate its conductive, viscous, and

thermodynamic characteristics. A thorough understanding of these properties is essential for

applications ranging from chemical synthesis to the development of novel analytical methods.
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The electrical conductivity of an electrolyte solution is a measure of its ability to conduct an

electric current. This property is dependent on the concentration of ions, their charge, and their

mobility in the solvent. For sodium picrate, a strong electrolyte, it dissociates in water to

produce sodium cations (Na⁺) and picrate anions (C₆H₂N₃O₇⁻).

Molar Conductivity
The molar conductivity (Λₘ) of an electrolyte solution is defined as its conductivity normalized

by the molar concentration of the electrolyte. It is a key parameter for characterizing the

charge-carrying capacity of the ions. The relationship between molar conductivity and

concentration for a strong electrolyte like sodium picrate can be described by the

Kohlrausch's law for dilute solutions.[2]

Table 1: Molar Conductivity of Aqueous Sodium Picrate Solutions at 25°C

Concentration (mol/L) Molar Conductivity (Λₘ) (S·cm²/mol)

Data sourced from historical compilations such

as the International Critical Tables of Numerical

Data, Physics, Chemistry and Technology, Vol. 6

and the work of Walden and Ulich (1923) in

Zeitschrift für Physikalische Chemie.

[Placeholder for Value at Concentration 1] [Placeholder for Value]

[Placeholder for Value at Concentration 2] [Placeholder for Value]

[Placeholder for Value at Concentration 3] [Placeholder for Value]

[Placeholder for Value at Concentration 4] [Placeholder for Value]

Note: While direct access to the specific numerical data from these historical sources is limited,

they are the authoritative references for the molar conductivity of sodium picrate solutions.[3]

[4][5][6][7][8]

Limiting Molar Conductivity
The limiting molar conductivity (Λₘ°) is the molar conductivity at infinite dilution, where inter-

ionic interactions are negligible. It is an intrinsic property of the electrolyte and can be
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determined by extrapolating the molar conductivity data to zero concentration. According to

Kohlrausch's law of independent migration of ions, the limiting molar conductivity of an

electrolyte is the sum of the limiting ionic conductivities of its constituent ions.[2]

Equation 1: Kohlrausch's Law of Independent Migration of Ions

Λₘ°(Sodium Picrate) = λ°(Na⁺) + λ°(Picrate⁻)

The limiting ionic conductivity of the sodium ion (Na⁺) at 25°C is a well-established value. By

determining the limiting molar conductivity of sodium picrate, the limiting ionic conductivity of

the picrate anion can be calculated.

Experimental Protocol: Conductometric Titration
A practical method to study the conductivity of sodium picrate is through the conductometric

titration of picric acid with a strong base like sodium hydroxide. This experiment allows for the

determination of the equivalence point and provides insight into the change in conductivity as

the picrate ion concentration changes.

Methodology:

Preparation of Solutions: Prepare a standard solution of sodium hydroxide (e.g., 0.1 M) and

a solution of picric acid of unknown concentration.

Apparatus Setup: Place a known volume of the picric acid solution in a beaker and immerse

a calibrated conductivity probe.

Titration: Add the sodium hydroxide solution in small, measured increments from a burette.

Data Collection: Record the conductivity of the solution after each addition, ensuring the

solution is well-mixed and thermally equilibrated.

Data Analysis: Plot the measured conductance against the volume of NaOH added. The plot

will consist of two lines with different slopes. The intersection of these lines corresponds to

the equivalence point of the titration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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